Cas no 2248295-71-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate
• CAS No: 2248295-71-6
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 5866254
• PubChem ID: 165719004
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate
• EN300-6515803
• 2248295-71-6

• Inchi： 1S/C17H13NO4S/c1-23-14-9-5-2-6-11(14)10-15(19)22-18-16(20)12-7-3-4-8-13(12)17(18)21/h2-9H,10H2,1H3
• InChI Key： OVIPFRNJGDJOLQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[2-(Methylsulfanyl)Phenyl]Acetate (CAS No: 2248295-71-6)

Introduction to the Compound

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(methylsulfanyl)phenyl]acetate (CAS No: 2248295-71-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique functional groups and structural features. The molecule's structure includes a methylsulfanyl group attached to a phenyl ring, which is further connected to an acetate moiety via an isoindole ring system. This combination of functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Structural Features and Synthesis

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-yl acetate derivatives involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, leveraging transition metal catalysts and microwave-assisted techniques to streamline the process. The incorporation of the methylsulfanyl group into the aromatic ring enhances the molecule's electronic properties, making it more amenable to further functionalization or biological activity.

Physical and Chemical Properties

This compound exhibits distinct physical and chemical properties that are critical for its potential applications. Its molecular weight is approximately 404 g/mol, with a melting point in the range of 150°C to 160°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Biological Activity and Applications

The biological activity of methylsulfanylphenyl acetate derivatives has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown promise in inhibiting the proliferation of certain cancer cell lines.

In the field of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as organic semiconductors and stimuli-responsive polymers. Its unique electronic configuration allows for tailored optoelectronic properties, which could be harnessed in next-generation electronic devices.

Recent Research Findings

Recent studies have focused on optimizing the synthesis of CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No:, exploring its interactions with biological systems at the molecular level.. Researchers have employed computational chemistry tools such as molecular docking simulations to predict its binding affinity with various protein targets.. These findings provide valuable insights into its potential therapeutic applications.

In another study published in *Nature Communications*, scientists reported on the use of this compound as a building block for constructing supramolecular assemblies with tunable properties.. This research highlights its versatility across multiple disciplines within chemistry.

Future Directions

The future outlook for CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CAS No:, particularly CASNo:, is promising given its unique chemical properties and diverse applications.. Ongoing research aims to further elucidate its mechanism of action at the cellular level while exploring new synthetic pathways for scalable production.. Collaborative efforts between academia and industry are expected to accelerate its translation into commercial products across pharmaceuticals, agrochemicals, and advanced materials sectors..........